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Compound of Interest

Compound Name: (4-octylphenyl)boronic Acid

Cat. No.: B135194 Get Quote

(4-octylphenyl)boronic acid is a versatile reagent in modern organic synthesis, primarily

utilized for the formation of carbon-carbon bonds in cross-coupling reactions. This guide

provides a comprehensive overview of its chemical and physical properties, synthesis, and

applications, with a focus on its role in the Suzuki-Miyaura coupling. Due to the limited

availability of specific experimental data for this compound, information from closely related

analogs is provided for comparative purposes.

Chemical and Physical Properties
(4-octylphenyl)boronic acid is a white crystalline solid at room temperature. The presence of

the octyl group significantly influences its solubility in organic solvents, a key feature for its

application in homogeneous catalysis.
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Identifier Value

IUPAC Name (4-octylphenyl)boronic acid[1]

CAS Number 133997-05-4[1]

Molecular Formula C₁₄H₂₃BO₂[1][2]

Molecular Weight 234.14 g/mol [1][2]

InChI

InChI=1S/C14H23BO2/c1-2-3-4-5-6-7-8-13-9-

11-14(12-10-13)15(16)17/h9-12,16-17H,2-

8H2,1H3[1]

SMILES CCCCCCCCC1=CC=C(C=C1)B(O)O[1]

Physical Properties
Specific experimental data for the melting point and solubility of (4-octylphenyl)boronic acid
are not readily available in the peer-reviewed literature. However, data for related compounds

can provide useful estimates.

Property Value Notes

Boiling Point 371.2 °C at 760 mmHg[2]

Melting Point 240-244 °C (lit.)
Data for 4-Acetylphenylboronic

acid

Appearance
White to almost white crystal-

powder

General appearance for similar

compounds

Solubility

Soluble in ethanol,

dimethylsulfoxide,

tetrahydrofuran, and diethyl

ether. Slightly soluble in water.

Data for 4-Vinylphenylboronic

acid[3]

The solubility of phenylboronic acid, the parent compound, has been studied and is generally

high in polar organic solvents and low in nonpolar hydrocarbon solvents.[4] The octyl chain in
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(4-octylphenyl)boronic acid is expected to increase its solubility in less polar organic solvents

compared to phenylboronic acid.

Synthesis of (4-octylphenyl)boronic acid
A specific, detailed experimental protocol for the synthesis of (4-octylphenyl)boronic acid is

not widely published. However, a common and effective method for the synthesis of arylboronic

acids is through the reaction of a Grignard reagent with a trialkyl borate, followed by acidic

hydrolysis.[5][6]

Proposed Synthetic Pathway
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4-Bromo-1-octylbenzene

(4-octylphenyl)magnesium bromide
(Grignard Reagent)

1. Mg, THF

Magnesium (Mg) Anhydrous THF

Intermediate Borate Ester

2. B(O-iPr)₃, -78 °C

Triisopropyl borate

(4-octylphenyl)boronic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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